Cas no 1478-08-6 (Benzene,1,2,3,4-tetrafluoro-5-iodo-6-(trifluoromethyl)-)

Benzene,1,2,3,4-tetrafluoro-5-iodo-6-(trifluoromethyl)- structure
1478-08-6 structure
Product Name:Benzene,1,2,3,4-tetrafluoro-5-iodo-6-(trifluoromethyl)-
CAS No:1478-08-6
MF:C7F7I
MW:343.968198776245
CID:193094
PubChem ID:228599
Update Time:2025-04-19

Benzene,1,2,3,4-tetrafluoro-5-iodo-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,3,4-tetrafluoro-5-iodo-6-(trifluoromethyl)-
    • 1,2,3,4-tetrafluoro-5-iodo-6-(trifluoromethyl)benzene
    • 1,2,3,4-Tetrafluor-5-jod-6-trifluormethylbenzol
    • 1,2,3,4-tetrafluoro-5-iodo-6-trifluoromethylbenzene
    • 2,3,4,5-Tetrafluor-6-jod-benzotrifluorid
    • AC1L5GCI
    • AG-K-75381
    • AR-1B5133
    • CTK4C5586
    • KST-1B1019
    • NSC21633
    • A812189
    • NSC-21633
    • 1,2,3,4-tetrakis(fluoranyl)-5-iodanyl-6-(trifluoromethyl)benzene
    • KRPNOQJVTIUPHA-UHFFFAOYSA-N
    • DTXSID90281427
    • 1478-08-6
    • Inchi: 1S/C7F7I/c8-2-1(7(12,13)14)6(15)5(11)4(10)3(2)9
    • InChI Key: KRPNOQJVTIUPHA-UHFFFAOYSA-N
    • SMILES: IC1C(=C(C(=C(C=1C(F)(F)F)F)F)F)F

Computed Properties

  • Exact Mass: 343.8928
  • Monoisotopic Mass: 343.893
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 2.125
  • Boiling Point: 177.2°Cat760mmHg
  • Flash Point: 68.3°C
  • Refractive Index: 1.457
  • PSA: 0

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